5-Amino-1,3,4-thiadiazole-2-carboxamide
Overview
Description
5-Amino-1,3,4-thiadiazole-2-carboxamide is a chemical compound with the molecular weight of 172.21 . It is also known as 5-amino-N,N-dimethyl-1,3,4-thiadiazole-2-carboxamide . The compound is typically stored at room temperature and appears as a powder .
Synthesis Analysis
A series of novel 1,3,4-thiadiazole derivatives of glucosides were synthesized by the starting materials d-glucose and 5-amino-1,3,4-thiadiazole-2-thiol in good yields with employing a convergent synthetic route . Another synthesis method involves O2 oxidative S–N bond formation for the synthesis of various 5-amino-1,2,4-thiadiazole derivatives .Molecular Structure Analysis
The molecular structure of this compound can be viewed using Java or Javascript . The structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
The reactions of 2-amino-5-mercapto- (or 2,5-dimercapto)-1,3,4-thiadiazoles with 2-bromo-7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidine to give the corresponding sulfides have been studied . The possibility of S-alkylation and addition of quinone at the free mercapto group in the 1,3,4-thiadiazole ring has been shown .Physical and Chemical Properties Analysis
The compound is typically stored at room temperature and appears as a powder . It has a molecular weight of 172.21 .Mechanism of Action
Target of Action
5-Amino-1,3,4-thiadiazole-2-carboxamide is a versatile compound with a wide range of biological activitiesFor instance, it has been suggested that it can target c-Met kinase , a protein involved in cell growth, survival, and angiogenesis . It may also interact with the translational regulator (CsrA) and the virulence regulator (Xoc3530), which play crucial roles in bacterial virulence .
Mode of Action
For instance, when interacting with c-Met kinase, it may inhibit its activity, thereby affecting cell growth and survival . In the case of bacterial targets, it may interfere with their function, leading to a reduction in bacterial virulence .
Biochemical Pathways
The biochemical pathways affected by this compound are likely to be diverse, given its multiple targets. For instance, by inhibiting c-Met kinase, it may affect pathways related to cell growth and survival . When interacting with bacterial targets, it may affect pathways related to bacterial virulence .
Pharmacokinetics
It is known that the compound is a solid at room temperature , which could influence its bioavailability.
Result of Action
The result of the action of this compound can vary depending on the target. For instance, inhibition of c-Met kinase can lead to decreased cell growth and survival . On the other hand, interference with bacterial targets can lead to a reduction in bacterial virulence .
Safety and Hazards
Future Directions
Thiadiazole derivatives have shown extensive biological activities, such as anti-inflammatory, anticancer, antifungal, antibacterial, and plant growth regulator activities . Therefore, the development of novel and promising fungicides and bactericides is still an urgent task . Furthermore, thiadiazole-containing compounds have moved into clinical trials either as single agents or in combination with existing anticancer drugs .
Biochemical Analysis
Biochemical Properties
It has been suggested that the 5-amino-thiadiazole moiety and 4-substituted halogen of phenyl ring play a major role in its activity by exploring binding sites to CDK9/Cyclin T1 .
Cellular Effects
Some studies have shown that similar compounds can have significant effects on various types of cells, including cancer cells . For example, some 1,3,4-substituted-thiadiazole derivatives have shown potent anti-cancer activities against multiple human cancer cell lines .
Molecular Mechanism
It has been suggested that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound should be stored in a dark place, in an inert atmosphere, at room temperature .
Metabolic Pathways
It has been suggested that similar compounds may interact with various enzymes or cofactors .
Properties
IUPAC Name |
5-amino-1,3,4-thiadiazole-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4N4OS/c4-1(8)2-6-7-3(5)9-2/h(H2,4,8)(H2,5,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMRNYNODDIRYJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NN=C(S1)N)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201281021 | |
Record name | 5-Amino-1,3,4-thiadiazole-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201281021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88947-29-9 | |
Record name | 5-Amino-1,3,4-thiadiazole-2-carboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88947-29-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-1,3,4-thiadiazole-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201281021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-1,3,4-thiadiazole-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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